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Compound of Interest

Compound Name: Einecs 255-399-6

Cat. No.: B15178931

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use
of Iron(lll) hexathiocyanate, a coordination compound valued for its distinct colorimetric
properties and applications in analytical chemistry.

Compound Identification and Properties

Iron(l1l) hexathiocyanate, with the chemical formula [Fe(NCS)s]3~, is a complex ion composed
of a central iron atom in the +3 oxidation state coordinated to six thiocyanate ligands. It is
notable for the blood-red color it imparts to solutions, a characteristic leveraged in various
analytical methods.

Table 1: Physical and Chemical Properties of Iron(lll) Hexathiocyanate
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Property Value Source(s)

IUPAC Name iron(3+);hexathiocyanate

Molecular Formula CeFeNsSe3~

Molecular Weight 404.4 g/mol

Appearance Deep red solid [1]

Solubility Soluble in Wate.r, forming o
blood-red solutions

CAS Number 45227-67-6

Safety and Hazard Information

While a specific comprehensive safety data sheet for Iron(lll) hexathiocyanate is not readily

available, a hazard assessment can be made based on its components: Iron(lll) salts and

thiocyanate salts.

Anticipated GHS Hazard Classification:

e Pictograms:
o walt text
 Signal Word: Warning

e Hazard Statements:

o

H302: Harmful if swallowed.[2]

o

H312: Harmful in contact with skin.[2]

[¢]

H315: Causes skin irritation.[2]

[¢]

 Precautionary Statements:

EUHO032: Contact with acids liberates very toxic gas (Hydrogen Cyanide).
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o P264: Wash hands thoroughly after handling.
o P270: Do not eat, drink or smoke when using this product.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

o P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information:

Iron(l11): While essential, iron can be toxic. Fe(lll) has been shown to have microbicidal
activity and can be damaging to cells.[3][4]

Thiocyanate: Thiocyanate is known to be goitrogenic, acting as a competitive inhibitor of the
thyroid's sodium/iodide symporter. It can be harmful if swallowed or in contact with skin.[2]
Repeated ingestion of thiocyanate salts has been shown to cause severe clinical effects in
animal studies.[5]

Handling and Storage:

Handle in a well-ventilated area, preferably in a chemical fume hood.[6]
Avoid contact with skin, eyes, and clothing.[6]

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses
with side shields or goggles, and chemical-resistant gloves.

Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
acids and strong oxidizing agents.

Keep container tightly closed when not in use.[6]

First Aid Measures:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/12139617/
https://pubmed.ncbi.nlm.nih.gov/23010074/
https://pubchem.ncbi.nlm.nih.gov/compound/Thiocyanate
https://hhpprtv.ornl.gov/issue_papers/Thiocyanates.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/docs/GHS_EU_Poster.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/docs/GHS_EU_Poster.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/docs/GHS_EU_Poster.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15178931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

« If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

 In case of skin contact: Wash off with soap and plenty of water. Consult a physician.

 In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

« If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.

Applications and Experimental Protocols

The primary application of Iron(lll) hexathiocyanate is in the quantitative colorimetric or
spectrophotometric determination of iron(lll) ions. The intensity of the blood-red color of the
[Fe(SCN)(H20)s]2* complex is proportional to the concentration of Fe3* in the sample.

Synthesis of Iron(lll) Hexathiocyanate Solution

Iron(l1l) hexathiocyanate is typically synthesized in situ for analytical applications. The reaction
involves mixing an iron(lll) salt solution with a thiocyanate salt solution.

» Direct Reaction: Mixing an aqueous solution of iron(lll) chloride (FeCls) or iron(lll) nitrate
(Fe(NO3)3) with potassium thiocyanate (KSCN) or ammonium thiocyanate (NHaSCN) results
in the formation of the iron(lll) thiocyanate complex.[1]

o Fed*(aq) + SCN~(aq) = [Fe(SCN)(H20)s]?*(aq)

The following diagram illustrates the workflow for the in situ synthesis and subsequent analysis.
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In Situ Synthesis

Iron(l1) Salt Solution Thiocyanate Salt Solution
(e.g., FeCls, Fe(NOs)3) (e.g., KSCN, NH4SCN)

Formation of
[Fe(SCN)(H20)s]2* Complex
(Blood-Red Solution)

Spectrophotoretric Analysis

) J
Measure Absorbance
(Amax = 480 nm)
Data Analysis
(Beer-Lambert Law)
G)etermine Fe3+ Concentratior)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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